![molecular formula C7H10N2O2 B1213157 Ethyl 5-methyl-1H-imidazole-4-carboxylate CAS No. 51605-32-4](/img/structure/B1213157.png)
Ethyl 5-methyl-1H-imidazole-4-carboxylate
Overview
Description
Ethyl 5-methyl-1H-imidazole-4-carboxylate, also known as EMIC, is a five-membered heterocyclic carboxylic acid derivative. It is a colorless, water-soluble solid with a molecular weight of 172.2 g/mol and a melting point of 109-111 °C. EMIC is an important intermediate for the synthesis of a variety of pharmaceuticals, agrochemicals, and other organic compounds. It can be used as a catalyst in organic synthesis and as a reactant in the production of polymers.
Scientific Research Applications
Hydrolysis and Crystallization Studies
Ethyl 1-methyl-4-nitro-1H-imidazole-2-carboxylate, a related compound to Ethyl 5-methyl-1H-imidazole-4-carboxylate, has been studied for its behavior upon hydrolysis. This process leads to a crystalline dihydrate form, showcasing the potential of such compounds in crystallography and molecular structure studies (Wu, Liu, & Ng, 2005).
Coordination Chemistry
Research on bis(2-(1-ethyl-1H-imidazol-4-yl)acetate) copper(II) involves ethylation of imidazole-4-acetate methyl ester, leading to compounds with potential significance in coordination chemistry and metal-ligand interaction studies (Banerjee et al., 2013).
Intermediate in Medicinal Chemistry
Ethyl 4-[(1-hydroxy-1-methyl)ethyl]-2-propyl-1H-imidazole-5-carboxylate, a compound structurally related to this compound, has been synthesized as a key intermediate in the production of Olmesartan, a medicinal compound. This highlights the role of such compounds in pharmaceutical synthesis (Shen, 2007).
Supramolecular Structures
Studies on ethyl 5-amino-1-aryl-1H-imidazole-4-carboxylates reveal their ability to form hydrogen-bonded supramolecular structures in various dimensions. This property is crucial for understanding molecular self-assembly and designing novel materials (Costa et al., 2007).
Application in Radiochemistry
Research involving ethyl 2,2′-bipyridine-5-carboxylate, which relates to the this compound family, demonstrates its use in the synthesis of compounds relevant for radiochemical studies, particularly in labeling and tracking molecules (Schweifer et al., 2010).
Thromboxane Synthase Inhibition
Analogues of compounds related to this compound have been evaluated as thromboxane synthase inhibitors, underlining their potential in therapeutic applications for cardiovascular diseases (Manley et al., 1987).
Mechanism of Action
Target of Action
Ethyl 5-methyl-1H-imidazole-4-carboxylate, also known as Ethyl 4-methyl-5-imidazolecarboxylate, primarily targets the photosynthetic electron flow and ATP-synthesis . These are crucial components of the photosynthesis process in plants, which is responsible for converting light energy into chemical energy.
Mode of Action
This compound forms coordination compounds with Cobalt (Co 2+) . The resulting compounds interact with the photosynthetic electron flow and ATP-synthesis, inhibiting their normal function .
Biochemical Pathways
The inhibition of photosynthetic electron flow and ATP-synthesis disrupts the photosynthesis process. This process is a biochemical pathway that converts light energy into chemical energy, producing oxygen and carbohydrate molecules as by-products. The disruption of this pathway can lead to a decrease in the production of these essential molecules .
Pharmacokinetics
These factors can affect its bioavailability, or the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .
Result of Action
The primary result of the action of this compound is the inhibition of photosynthetic electron flow and ATP-synthesis . This can lead to a decrease in the production of oxygen and carbohydrates, potentially affecting the growth and development of plants .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. These may include temperature, pH, and the presence of other chemical species. For instance, the compound is stable at room temperature . .
Biochemical Analysis
Biochemical Properties
Ethyl 5-methyl-1H-imidazole-4-carboxylate plays a significant role in biochemical reactions, particularly in the formation of coordination compounds with cobalt ions (Co2+). These coordination compounds are known to inhibit photosynthetic electron flow and ATP synthesis, acting as Hill reaction inhibitors . The compound interacts with various enzymes and proteins, influencing their activity and function. For instance, it forms complexes with metal ions, which can affect the catalytic activity of metalloenzymes.
Cellular Effects
This compound has notable effects on different types of cells and cellular processes. It influences cell function by inhibiting photosynthetic electron flow and ATP synthesis, which can impact cellular metabolism and energy production
Molecular Mechanism
The molecular mechanism of this compound involves its interaction with metal ions, particularly cobalt ions (Co2+). By forming coordination compounds with these ions, the compound inhibits photosynthetic electron flow and ATP synthesis . This inhibition occurs through the binding of the compound to specific sites on the electron transport chain, preventing the transfer of electrons and the production of ATP.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound is stable at room temperature and can be stored for extended periods without significant degradation
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit minimal effects on cellular function, while higher doses can lead to significant inhibition of photosynthetic electron flow and ATP synthesis
Metabolic Pathways
This compound is involved in metabolic pathways related to its interaction with metal ions, particularly cobalt ions (Co2+). The compound forms coordination compounds with these ions, which can affect the activity of metalloenzymes and influence metabolic flux and metabolite levels
Transport and Distribution
The transport and distribution of this compound within cells and tissues involve its interaction with transporters and binding proteins. The compound’s ability to form coordination compounds with metal ions may influence its localization and accumulation within specific cellular compartments
Subcellular Localization
This compound’s subcellular localization is influenced by its ability to form coordination compounds with metal ions. These interactions may direct the compound to specific compartments or organelles within the cell, affecting its activity and function
Properties
IUPAC Name |
ethyl 5-methyl-1H-imidazole-4-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O2/c1-3-11-7(10)6-5(2)8-4-9-6/h4H,3H2,1-2H3,(H,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLDUBDZWWNLZCU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(NC=N1)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5068655 | |
Record name | Ethyl 4-methylimidazole-5-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5068655 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Off-white or yellow crystalline powder; Odorless; [Acros Organics MSDS] | |
Record name | Ethyl-4-methyl-5-imidazolecarboxylate | |
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CAS No. |
51605-32-4 | |
Record name | 1H-Imidazole-5-carboxylic acid, 4-methyl-, ethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=51605-32-4 | |
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Record name | NSC-195976 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0051605324 | |
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Record name | 51605-32-4 | |
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Record name | 1H-Imidazole-5-carboxylic acid, 4-methyl-, ethyl ester | |
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Record name | Ethyl 4-methylimidazole-5-carboxylate | |
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Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Ethyl 4-methylimidazole-5-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.052.088 | |
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Record name | ETHYL 4-METHYL-5-IMIDAZOLCARBOXYLATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/ET2TR8P0QG | |
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Synthesis routes and methods I
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Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: How does Ethyl 4-methyl-5-imidazolecarboxylate (emizco) affect photosynthesis?
A: Research indicates that emizco acts as a potent inhibitor of photosynthesis. [] It disrupts the photosynthetic electron transport chain in chloroplasts, specifically targeting the QB binding site on the D1 protein and the b6f complex. [] This disruption inhibits the light-dependent reactions of photosynthesis, ultimately reducing the plant's ability to convert light energy into chemical energy.
Q2: Does the coordination of emizco with Cobalt(II) ions influence its inhibitory effects on photosynthesis?
A: Yes, forming coordination compounds with Cobalt(II) ions significantly impacts emizco's effects on photosynthesis. [] While both emizco and its Cobalt(II) complexes demonstrate inhibitory effects on photosynthesis, the complexes exhibit stronger inhibition compared to the free ligand. [] Interestingly, the research suggests distinct target sites: emizco primarily affects the QB(D1)-protein, while its Cobalt(II) complexes target both the QB(D1)-protein and the b6f complex within the photosynthetic electron transport chain. [] This difference in target sites highlights the influence of metal coordination on the biological activity of emizco.
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